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Compound of Interest

Compound Name: N-Methyl-n-propylaniline

Cat. No.: B14083963 Get Quote

Molecular Structure and Properties
N-Methyl-n-propylaniline is an aromatic organic compound with the chemical formula

C₁₀H₁₅N.[1][2] Its structure consists of a benzene ring bonded to a nitrogen atom, which is

further substituted with a methyl group and an n-propyl group.

Quantitative Data Summary

While specific experimental values for some physical properties of N-Methyl-n-propylaniline
are not readily available in all public sources, the table below summarizes the known and

computed data for the compound with CAS number 13395-54-5.[1] For comparative purposes,

data for the related compound N-propylaniline is also included.
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Property N-Methyl-n-propylaniline N-Propylaniline

Molecular Formula C₁₀H₁₅N C₉H₁₃N

Molecular Weight 149.23 g/mol [1] 135.21 g/mol [3]

CAS Number 13395-54-5[1] 622-80-0[3]

Boiling Point Not available 221.1 °C at 760 mmHg[3]

Melting Point Not available -6.87 °C (estimate)[3]

Density Not available 0.952 g/cm³[3]

Flash Point Not available 86.8 °C[3]

Refractive Index Not available 1.548[3]

Molecular Visualization

The molecular structure of N-Methyl-n-propylaniline is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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